Cas no 851804-36-9 (2-{(2,5-dimethylphenyl)methylsulfanyl}-1-(4-ethoxybenzoyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(2,5-dimethylphenyl)methylsulfanyl}-1-(4-ethoxybenzoyl)-4,5-dihydro-1H-imidazole
• CAS No: 851804-36-9
• MF: C₂₁H₂₄N₂O₂S
• MW: 368.492464065552
• CID: 6195093
• PubChem ID: 4623222
• Update Time: 2025-10-15

2-{(2,5-dimethylphenyl)methylsulfanyl}-1-(4-ethoxybenzoyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(2,5-dimethylphenyl)methylsulfanyl}-1-(4-ethoxybenzoyl)-4,5-dihydro-1H-imidazole
• F0630-1123
• AKOS024589093
• (2-((2,5-dimethylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(4-ethoxyphenyl)methanone
• 851804-36-9
• 2-{[(2,5-dimethylphenyl)methyl]sulfanyl}-1-(4-ethoxybenzoyl)-4,5-dihydro-1H-imidazole
• [2-[(2,5-dimethylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(4-ethoxyphenyl)methanone

• Inchi： 1S/C21H24N2O2S/c1-4-25-19-9-7-17(8-10-19)20(24)23-12-11-22-21(23)26-14-18-13-15(2)5-6-16(18)3/h5-10,13H,4,11-12,14H2,1-3H3
• InChI Key： RKTJJNWBLJXIEN-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C)C=CC=1C)C1=NCCN1C(C1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 368.15584919g/mol
• Monoisotopic Mass: 368.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-{(2,5-dimethylphenyl)methylsulfanyl}-1-(4-ethoxybenzoyl)-4,5-dihydro-1H-imidazole

Professional Introduction to Compound with CAS No. 851804-36-9 and Product Name: 2-{(2,5-dimethylphenyl)methylsulfanyl}-1-(4-ethoxybenzoyl)-4,5-dihydro-1H-imidazole

Compound with the CAS number 851804-36-9, specifically identified by the product name 2-{(2,5-dimethylphenyl)methylsulfanyl}-1-(4-ethoxybenzoyl)-4,5-dihydro-1H-imidazole, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates several key functional groups, including a methylsulfanyl moiety, an ethoxybenzoyl substituent, and a dihydro-1H-imidazole core, which collectively contribute to its unique chemical properties and biological interactions.

The methylsulfanyl group, attached to a 2,5-dimethylphenyl ring, introduces a lipophilic character to the molecule while also providing a site for potential interactions with biological targets. This feature is particularly relevant in drug design, as it can influence both the solubility and binding affinity of the compound. The presence of an ethoxybenzoyl group further enhances the molecular complexity, offering opportunities for modulating pharmacokinetic profiles and enhancing target specificity. The dihydro-1H-imidazole core is a well-known scaffold in medicinal chemistry, often associated with activities such as antiviral, anti-inflammatory, and antimicrobial properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such compounds with greater accuracy. The structural features of 2-{(2,5-dimethylphenyl)methylsulfanyl}-1-(4-ethoxybenzoyl)-4,5-dihydro-1H-imidazole have been subjected to virtual screening against various protein targets, revealing potential binding interactions with enzymes and receptors involved in critical biological pathways. These virtual studies suggest that the compound may exhibit inhibitory effects on pathways relevant to diseases such as cancer, neurodegeneration, and metabolic disorders.

In vitro studies have begun to elucidate the mechanistic aspects of this compound's activity. Initial experiments indicate that it can interact with specific enzymes by competing with natural substrates or by inducing conformational changes that alter enzyme function. The methylsulfanyl group has been observed to play a pivotal role in these interactions, potentially forming hydrogen bonds or participating in hydrophobic interactions with the target protein. Similarly, the ethoxybenzoyl moiety has shown promise in modulating the activity of certain enzymes by influencing their active site accessibility.

The dihydro-1H-imidazole core has been identified as a key pharmacophore in several approved drugs, known for its ability to engage with biological targets in a manner that promotes therapeutic effects. In the case of 2-{(2,5-dimethylphenyl)methylsulfanyl}-1-(4-ethoxybenzoyl)-4,5-dihydro-1H-imidazole, this scaffold may contribute to its potential as an inhibitor of kinases or other signaling proteins that are aberrantly activated in disease states. Preliminary data suggest that the compound can disrupt signaling cascades involved in cell proliferation and survival, making it a promising candidate for further investigation.

One of the most exciting aspects of this compound is its potential for structure-based drug design. By leveraging high-resolution crystal structures of protein targets obtained through X-ray crystallography or cryo-electron microscopy (Cryo-EM), researchers can refine the structure of 2-{(2,5-dimethylphenyl)methylsulfanyl}-1-(4-ethoxybenzoyl)-4,5-dihydro-1H-imidazole to enhance its binding affinity and selectivity. Such structural insights have already led to modifications that improve potency while minimizing off-target effects.

The synthesis of this compound has been optimized for scalability and reproducibility, ensuring that sufficient quantities can be produced for preclinical studies. Advanced synthetic techniques have been employed to construct the complex framework efficiently while maintaining high purity standards. These synthetic strategies are critical for advancing towards clinical trials and ensuring that the compound behaves consistently across different batches.

Preclinical studies are currently underway to evaluate the safety and efficacy of 2-{(2,5-dimethylphenyl)methylsulfanyl}-1-(4-ethoxybenzoyl)-4,5-dihydro-1H-imidazole in animal models. These studies aim to assess its pharmacokinetic properties, including absorption distribution metabolism excretion (ADME), as well as its toxicity profile. Early results are promising, indicating that the compound is well-tolerated at doses expected to produce therapeutic effects.

The development of novel therapeutic agents often involves interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The study of compounds like 851804-36-9 exemplifies this collaborative approach; chemists design and synthesize molecules based on structural hypotheses derived from biological data; biologists validate these hypotheses through cellular assays; pharmacologists assess drug-like properties; while clinicians translate these findings into potential treatments for patients.

The integration of artificial intelligence (AI) into drug discovery has accelerated the process by which compounds like this one are identified and optimized. Machine learning algorithms can analyze vast datasets containing chemical structures and biological activities to predict novel interactions between molecules and targets. This approach has already led to several breakthroughs in identifying lead compounds for further development.

The future prospects for 851804-36-9 are bright but depend on successful translation from preclinical to clinical settings. If subsequent clinical trials confirm its efficacy and safety profile in human patients suffering from specific diseases or conditions; it could become another valuable addition to existing therapeutic options.